2-[5-(3-chlorophenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]-N-(3,5-dimethylphenyl)acetamide

• IUPAC Name: 2-[5-(3-chlorophenyl)-4,6-dioxo-3a,6a-dihydropyrrolo[3,4-d]triazol-3-yl]-N-(3,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C20H18ClN5O3/c1-11-6-12(2)8-14(7-11)22-16(27)10-25-18-17(23-24-25)19(28)26(20(18)29)15-5-3-4-13(21)9-15/h3-9,17-18H,10H2,1-2H3,(H,22,27)
• InChI Key: RJWXASRMJCXCFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CN2C3C(C(=O)N(C3=O)C4=CC(=CC=C4)Cl)N=N2)C
• Molecular Formula: C20H18ClN5O3
• Molecular Weight: 411.8 g/mol

Description

2-[5-(3-chlorophenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]-N-(3,5-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C20H18ClN5O3 and its molecular weight is 411.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound , due to its complex structure, involves intricate synthesis procedures that are of significant interest in the field of organic chemistry. For instance, compounds with similar complex structures have been synthesized through methods such as the reductive dehalogenation of chlorinated precursors, yielding products with high specific activity necessary for studies on metabolism and mode of action (Latli & Casida, 1995). Such synthetic pathways are crucial for understanding the reactivity and functionalization of chlorophenyl-containing compounds, potentially leading to the development of new molecules with varied applications.

Potential Applications in Material Science

Research into similar compounds has shown potential applications in material science, such as the development of novel optically active and flame-retardant heterocyclic polyimides. These materials exhibit significant thermal stability and flame resistance, making them suitable for various industrial applications (Mallakpour et al., 2000). The incorporation of chlorophenyl groups into polymeric backbones can impart unique physical and chemical properties to the materials, thus expanding their utility in advanced technological applications.

Environmental Impact and Degradation Studies

Chlorophenyl derivatives, including compounds similar to the one , have been extensively studied for their environmental impact, particularly their persistence and degradation pathways. Studies on chlorinated phenols, for example, have highlighted their occurrence, toxicity, and metabolism in the environment, pointing towards the need for understanding the environmental fate of such compounds (Ahlborg & Thunberg, 1980). Research in this area can provide insights into the biodegradability and potential remediation strategies for chlorophenyl-containing compounds, ensuring their responsible use and management.